6-bromo-N1-(5-fluoropyridin-3-yl)benzene-1,2-diamine

• Molecular Formula: C11H9BrFN3
• Molecular Weight: 282.11 g/mol
• IUPAC Name: 3-bromo-2-N-(5-fluoropyridin-3-yl)benzene-1,2-diamine
• InChI: InChI=1S/C11H9BrFN3/c12-9-2-1-3-10(14)11(9)16-8-4-7(13)5-15-6-8/h1-6,16H,14H2
• InChI Key: RMAGHAYOGWLGAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)NC2=CC(=CN=C2)F)N

Description

6-bromo-N1-(5-fluoropyridin-3-yl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C11H9BrFN3 and its molecular weight is 282.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-(2-bromo-6-nitrophenyl)-5-fluoropyridin-3-amine (5.686 g, 18.22 mmol) and tin(II) chloride dihydrate (20.56 g, 91 mmol) in EtOAc (121 mL) was heated under reflux with stirring. After 2.5 h, the mixture was cooled to rt. The cooled mixture was poured into 10M aqueous NaOH solution (150 mL). The mixture was extracted with EtOAC (100 mL×2) washed with water (100 mL×2), brine (100 mL×1), dried over Mg2SO4, filtered, and concentrated in vacuo. The crude material was absorbed onto a plug of silica gel and purified by chromatography through a Redi-Sep™ pre-packed silica gel column (120 g), eluting with a gradient of 0% to 30% EtOAc in hexane, to provide 6-bromo-N1-(5-fluoropyridin-3-yl)benzene-1,2-diamine as brown syrupy solid: 1H NMR (400 MHz, DMSO-d6) δ ppm 7.84 (1H, s), 7.76-7.82 (2H, m), 6.91-6.98 (1H, m), 6.81-6.87 (1H, m), 6.77 (1H, dd, J=8.0, 1.4 Hz), 6.39 (1H, dt, J=11.7, 2.3 Hz), 5.28 (2H, s); LC-MS (ESI) m/z 282.0 [M+H (79Br)]+ and 283.9 [M+H (81Br)]−.